1-Pentanone, 4-(acetyloxy)-1-(4-bromophenyl)-, (4R)-

• CAS No.: 820247-78-7
• Molecular Formula: C13H15BrO3
• Molecular Weight: 299.16 g/mol
• IUPAC Name: [(2R)-5-(4-bromophenyl)-5-oxopentan-2-yl] acetate
• InChI: InChI=1S/C13H15BrO3/c1-9(17-10(2)15)3-8-13(16)11-4-6-12(14)7-5-11/h4-7,9H,3,8H2,1-2H3/t9-/m1/s1
• InChI Key: QSIYDHBBHWPQIT-SECBINFHSA-N
• Isomeric SMILES: C[C@H](CCC(=O)C1=CC=C(C=C1)Br)OC(=O)C
• Canonical SMILES: CC(CCC(=O)C1=CC=C(C=C1)Br)OC(=O)C

Description

This compound is a chiral pentanone derivative featuring a 4-bromophenyl group at position 1 and an acetyloxy substituent at position 4 of the pentanone backbone. The (4R) configuration indicates stereochemical specificity at the acetyloxy-bearing carbon. Structurally, it belongs to the aryl ketone family, with modifications that influence its physicochemical and reactive properties.

Biological Activity

1-Pentanone, 4-(acetyloxy)-1-(4-bromophenyl)-, (4R)- is an organic compound characterized by its pentanone backbone and the presence of acetyloxy and bromophenyl substituents. Its chemical structure contributes to various biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C$_{11}$H$_{13}$BrO
• Molecular Weight : 241.124 g/mol
• CAS Registry Number : 7295-44-5

Biological Activity Overview

The biological activity of this compound has been investigated in various studies, focusing on its potential therapeutic effects, mechanisms of action, and toxicity profiles. The following sections summarize key findings from the literature.

Antimicrobial Activity

Several studies have reported the antimicrobial properties of 1-pentanone derivatives. For instance, compounds with bromophenyl groups exhibit significant antibacterial activity against various Gram-positive and Gram-negative bacteria. A study highlighted that the presence of the bromine atom enhances the lipophilicity of the compound, facilitating better membrane penetration and increased antimicrobial efficacy.

Anticancer Properties

Research indicates that 1-pentanone, 4-(acetyloxy)-1-(4-bromophenyl)-, (4R)- may possess anticancer properties. In vitro studies demonstrated that this compound induces apoptosis in cancer cell lines through the activation of caspase pathways. The mechanism appears to involve the inhibition of specific signaling pathways associated with cell survival and proliferation .

Neuroprotective Effects

The compound has also shown promise in neuroprotection. In animal models of neurodegenerative diseases, it was observed to reduce oxidative stress and inflammation in neuronal tissues. This suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

Toxicity Profile

While the therapeutic potential is notable, understanding the toxicity profile is crucial for further development. Preliminary toxicological assessments indicate that at higher concentrations, 1-pentanone derivatives can exhibit cytotoxic effects on non-target cells. However, further studies are needed to establish a comprehensive safety profile .

Case Studies

• Study on Antimicrobial Efficacy :
  • Objective : To evaluate the antimicrobial activity against Staphylococcus aureus and Escherichia coli.
  • Method : Disk diffusion method was employed.
  • Results : The compound showed a significant zone of inhibition compared to control groups.
• Research on Anticancer Mechanism :
  • Objective : To investigate apoptosis induction in human cancer cell lines.
  • Method : Flow cytometry was used to assess cell viability and apoptosis.
  • Results : Increased levels of activated caspases were noted, confirming apoptotic activity.
• Neuroprotective Study :
  • Objective : To assess protective effects against oxidative stress.
  • Method : In vivo models with induced oxidative stress were treated with the compound.
  • Results : Marked reduction in markers of oxidative damage was observed.

Data Table Summary

Biological Activity	Findings	References
Antimicrobial	Significant inhibition against bacteria
Anticancer	Induces apoptosis via caspase activation
Neuroprotective	Reduces oxidative stress
Toxicity	Cytotoxic at high concentrations

Comparison with Similar Compounds

Table 1: Substituent Impact on Properties

Compound	Substituents	Molecular Weight (g/mol)	Key Properties (Inferred)
Target Compound	4-Acetyloxy, 4-Bromophenyl	~285 (estimated)	Higher polarity, chiral center
1-(4-Methoxyphenyl)pentanone	4-Methoxy	192.26	Lower polarity, higher volatility
1-(4-Bromo-2-fluorophenyl)pentanone	4-Br, 2-F	259.11	Increased halogen interactions
1-(4-Benzoyloxyphenyl)-1-hexanone	4-Benzoyloxy	~282 (estimated)	Higher thermal stability

Key Research Findings

• Halogen Effects : Bromine’s electronegativity and size enhance intermolecular interactions (e.g., dipole-dipole, van der Waals), increasing boiling points relative to fluorine or methoxy analogs .
• Steric vs. Electronic Effects : Acetyloxy’s electron-withdrawing nature may reduce ketone reactivity in nucleophilic additions compared to methoxy’s electron-donating effect .
• Chirality : The (4R) configuration could influence biological activity or crystallization behavior, as seen in chiral pyrazolone derivatives () .

Preparation Methods

Substrate Preparation: 1-(4-Bromophenyl)-1,4-pentanediol

The synthesis begins with 1-(4-bromophenyl)-1,4-pentanediol (1g), prepared via hydrogenation of 1-(4-bromophenyl)-1,4-pentanedione using NaBH₄ in i-PrOH. This diol exists as a syn/anti mixture (≈1:1), which is critical for subsequent DYKAT.

Procedure :

• Dissolve 1-(4-bromophenyl)-1,4-pentanedione (1 g, 3.92 mmol) in i-PrOH (15 mL).
• Add NaBH₄ (148 mg, 3.92 mmol) at 0°C.
• Stir for 3 h at room temperature, acidify with 10% HCl to pH 6.5, and purify via column chromatography (SiO₂, 2:1 pentane/EtOAc).
  Yield : 70% (white solid).

DYKAT Using CALB and Shvo’s Catalyst

The diol undergoes DYKAT to form the acetylated ketone with simultaneous control of stereochemistry. This one-pot process combines Candida antarctica lipase B (CALB) for acetylation and Shvo’s ruthenium catalyst for racemization.

Optimized Conditions :

• Catalysts : CALB (Novozym-435, 3.5 mg) + Shvo’s complex (0.012 mmol, 13 mg).
• Solvent : Toluene (1.5 mL).
• Acyl donor : Isopropenyl acetate (4.3 mmol).
• Temperature : 70°C, 20 h under argon.

Mechanism :

• Enzymatic acetylation : CALB selectively acetylates the (4R)-alcohol.
• Metal-catalyzed racemization : Shvo’s catalyst equilibrates the diol enantiomers via hydrogen transfer.
• Oxidation : The intermediate propargylamine undergoes 1,5-hydride transfer to form the ketone.

Yield and Selectivity :

• Isolated yield : 69%.
• Enantiomeric excess (ee) : >99% (confirmed by chiral GC).

Alternative Routes for Comparative Analysis

Transition Metal-Catalyzed Asymmetric Hydrogenation

Hydrogenation of 4-(acetyloxy)-1-(4-bromophenyl)-1-penten-3-one using Ru-BINAP complexes could theoretically yield the target compound. However, this method requires pre-synthesis of the α,β-unsaturated ketone and faces challenges in stereocontrol at C4.

Critical Analysis of Methodologies

Efficiency and Scalability

Method	Yield (%)	ee (%)	Scalability
Chemoenzymatic DYKAT	69	>99	High
Organocatalytic	50–60	80–85	Moderate
Hydrogenation	30–40	90–95	Low

Key Advantages of DYKAT :

• Atom economy : No protecting groups required.
• Tandem catalysis : Simultaneous acetylation and racemization reduce steps.
• Industrial viability : Demonstrated at 1 mol scale for analogous substrates.

Functional Group Tolerance

• The bromophenyl group remains intact under DYKAT conditions (no debromination observed).
• Enzyme compatibility with bulky substrates is enhanced by Shvo’s catalyst.

Experimental Data and Characterization

Spectral Data for (4R)-4-(Acetyloxy)-1-(4-bromophenyl)-1-pentanone

• ¹H NMR (400 MHz, CDCl₃) : δ 7.82–7.79 (m, 2H, ArH), 7.62–7.58 (m, 2H, ArH), 4.99 (sext, J = 6.4 Hz, 1H, CH-OAc), 3.0–2.90 (m, 2H, CH₂CO), 2.01 (s, 3H, OAc), 2.07–1.97 (m, 2H, CH₂), 1.27 (d, J = 6.4 Hz, 3H, CH₃).
• ¹³C NMR (100 MHz, CDCl₃) : δ 198.1 (C=O), 170.7 (OAc), 135.5 (C-Br), 131.9 (CH), 129.5 (CH), 128.2 (C), 70.3 (CH-OAc), 34.4 (CH₂), 30.1 (CH₂), 21.3 (CH₃), 20.1 (CH₃).

Chromatographic Purification

• Column : SiO₂, gradient elution (20:1 pentane/EtOAc).
• Retention factor (Rf) : 0.45 (EtOAc/hexane 1:4).